molecular formula C17H28O4Si B8512868 4-(3-(tert-Butyldimethylsilyloxy)propoxy)-2-methoxybenzaldehyde

4-(3-(tert-Butyldimethylsilyloxy)propoxy)-2-methoxybenzaldehyde

Cat. No.: B8512868
M. Wt: 324.5 g/mol
InChI Key: JSFJUSODLSVDRG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3-(tert-Butyldimethylsilyloxy)propoxy)-2-methoxybenzaldehyde is a useful research compound. Its molecular formula is C17H28O4Si and its molecular weight is 324.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H28O4Si

Molecular Weight

324.5 g/mol

IUPAC Name

4-[3-[tert-butyl(dimethyl)silyl]oxypropoxy]-2-methoxybenzaldehyde

InChI

InChI=1S/C17H28O4Si/c1-17(2,3)22(5,6)21-11-7-10-20-15-9-8-14(13-18)16(12-15)19-4/h8-9,12-13H,7,10-11H2,1-6H3

InChI Key

JSFJUSODLSVDRG-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)[Si](C)(C)OCCCOC1=CC(=C(C=C1)C=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

The mixture of 4-hydroxy-2-methoxybenzaldehyde (10.0 g), (3-bromopropoxy)-tert-butyldimethylsilane (25.0 g), and potassium dicarbonate (13.6 g) in DMF (100 mL) was stirred at RT for 5 h. The mixture was diluted with water and extracted with EtOAc. And the combined organic solutions were washed with water and brine, dried and concentrated. The residue was purified by silica gel chromatography eluting with hexane/EtOAc to give 21.3 g of the subtitle compound as a yellow oil [as a mixture with (3-bromopropoxy)-tert-butyldimethylsilane].
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
25 g
Type
reactant
Reaction Step One
Name
potassium dicarbonate
Quantity
13.6 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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